![molecular formula C8H9IO B1295452 3-Iodo-4-methoxytoluene CAS No. 50597-88-1](/img/structure/B1295452.png)
3-Iodo-4-methoxytoluene
Overview
Description
The compound 3-Iodo-4-methoxytoluene is a chemically modified toluene molecule where an iodine atom is substituted at the third position and a methoxy group at the fourth position of the benzene ring. This structure is a derivative of toluene and is of interest due to its potential applications in various chemical syntheses and its influence on the physical and chemical properties of the compounds it is incorporated into.
Synthesis Analysis
The synthesis of compounds related to 3-Iodo-4-methoxytoluene can be complex, involving multiple steps and various reagents. For instance, a method for synthesizing 2,3,4,5-tetramethoxytoluene, which shares a similar methoxy substitution pattern, starts with 4-methyltoluene and involves catalysis by iron powder and cuprous chloride to yield high purity products . Additionally, the synthesis of 3-iodocoumarins and 3-iodobutenolides, which are structurally related to 3-Iodo-4-methoxytoluene, employs iodocyclization of ethoxyalkyne diols under mild conditions to achieve good to excellent yields . These methods highlight the versatility and reactivity of iodine and methoxy substituted toluenes in organic synthesis.
Molecular Structure Analysis
The molecular structure of 3-Iodo-4-methoxytoluene is not directly discussed in the provided papers. However, the structure of related compounds suggests that the presence of substituents like methoxy groups can significantly influence the electronic and steric properties of the molecule. For example, in trioxotriangulene derivatives, methoxy groups can increase the LUMO energy and cause shifts in redox potential, indicating that similar effects might be observed in 3-Iodo-4-methoxytoluene .
Chemical Reactions Analysis
The reactivity of 3-Iodo-4-methoxytoluene would be influenced by the presence of the iodine and methoxy groups. Iodine is a good leaving group, which can facilitate various nucleophilic substitution reactions. The methoxy group can act as a directing group in electrophilic aromatic substitution reactions and can also influence the electronic properties of the aromatic ring. For example, the synthesis of furan-fused heterocycles from related compounds involves a sequence of coupling, dealkylation, and annulation reactions, demonstrating the potential reactivity of the iodine and methoxy substituents .
Physical and Chemical Properties Analysis
The physical and chemical properties of 3-Iodo-4-methoxytoluene would be affected by the substituents on the aromatic ring. The iodine atom would increase the molecular weight and could potentially affect the boiling point and density of the compound. The methoxy group could influence the solubility of the compound in organic solvents due to its electron-donating effects. The magnetic properties of related polymeric materials, such as poly[(3-methoxy)4,6-toluene], show that doping with iodine can induce distortions that affect electron spin resonance (ESR) line distribution, suggesting that the iodine substitution in 3-Iodo-4-methoxytoluene could also affect its magnetic properties .
Scientific Research Applications
Electrosynthesis and Electrochemical Reactions
The anodic methoxylation of 4-methoxytoluene, which is structurally related to 3-iodo-4-methoxytoluene, has been studied in thin-gap, single-pass high-conversion reactors. These studies demonstrate high product yields and selectivities, showcasing the potential of 4-methoxytoluene derivatives in organic electrosynthesis processes (Attour et al., 2008). Similarly, the electrochemical oxidation of p-methoxytoluene at graphite/Nafion composite electrodes has been explored, producing p-methoxybenzaldehyde and p-methoxybenzoic acid, indicating the utility of methoxytoluene derivatives in electrosynthesis applications (Jiang et al., 1998).
Mechanism of Action
Mode of Action
Given its chemical structure, it is possible that it interacts with its targets through electrophilic aromatic substitution reactions . In such reactions, an electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate . .
Pharmacokinetics
Its molecular weight is 248.0609 , which suggests that it may have good bioavailability due to its relatively small size.
properties
IUPAC Name |
2-iodo-1-methoxy-4-methylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9IO/c1-6-3-4-8(10-2)7(9)5-6/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OASGOCIPNQWXLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9IO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30198641 | |
Record name | 3-Iodo-4-methoxytoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
50597-88-1 | |
Record name | 3-Iodo-4-methoxytoluene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0050597881 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Iodo-4-methoxytoluene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30198641 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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